Cas no 383147-54-4 ((E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine)

• Product Name: (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine
• CAS No: 383147-54-4
• CID: 4650419
• Update Time: 2025-11-01

(E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine Chemical and Physical Properties

Names and Identifiers

• (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine

Additional information on (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine

Introduction to (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 383147-54-4 and the product name (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine represents a fascinating molecule in the realm of chemical biology. This introduction delves into the structural features, potential applications, and recent advancements in research involving this compound.

Structurally, the molecule consists of a central methylene bridge connected to two distinct aromatic rings. One ring is a 5-nitrophenyl group, which introduces a strong electron-withdrawing effect, while the other is a 4-chlorophenylsulfanyl group, which adds a sulfur atom with potential for coordination or interaction with biological targets. The presence of a methoxyamine substituent on one end of the molecule suggests possible roles in hydrogen bonding and interactions with biological molecules.

In recent years, there has been growing interest in compounds that exhibit both electronic and steric properties, making them valuable candidates for drug discovery and material science applications. The nitro group in the 5-nitrophenyl moiety can be particularly influential in determining the compound's reactivity and electronic properties. This feature has been explored in various studies aiming to develop novel catalysts or luminescent materials.

The chloro substituent on the phenyl ring is another key feature that has garnered attention. Chlorine atoms are often involved in interactions with biological targets, such as enzymes or receptors, due to their ability to participate in hydrogen bonding and hydrophobic interactions. This makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent research has begun to explore the potential of this compound as a scaffold for developing new therapeutic agents. The combination of the nitro group, chloro group, and methoxyamine substituent provides a rich chemical environment that can be modulated to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have shown that similar molecular architectures can exhibit inhibitory activity against various enzymes and receptors relevant to human health.

The methoxyamine group, in particular, has been found to play a crucial role in modulating the compound's bioactivity. This functional group can engage in multiple types of interactions with biological molecules, including hydrogen bonding and electrostatic interactions. Such versatility makes it an attractive feature for designing molecules with tailored biological activities.

In addition to its potential therapeutic applications, this compound has also been investigated for its material science applications. The presence of multiple aromatic rings and functional groups makes it a candidate for developing novel organic semiconductors or luminescent materials. These materials could find applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.

The electronic properties of the nitro group and the conjugation provided by the aromatic rings contribute to the compound's potential as an electron acceptor or mediator in various chemical processes. This has been explored in studies aimed at developing new types of catalysts or electrochemical systems.

Furthermore, the steric environment around the central methylene bridge is another area of interest. The different substituents attached to this bridge create a unique three-dimensional structure that can influence how the molecule interacts with other substances. This steric profile is crucial for designing molecules with specific binding properties.

In conclusion, (E)-({2-[(4-chlorophenyl)sulfanyl]-5-nitrophenyl}methylidene)(methoxy)amine is a multifaceted compound with significant potential in both chemical biology and material science. Its unique structural features make it an attractive candidate for further research aimed at developing new therapeutic agents, catalysts, and materials. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.